Cas no 2172047-98-0 (3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid)

• Product Name: 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• CAS No: 2172047-98-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6570600
• PubChem ID: 165874695
• Update Time: 2025-06-07

3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• 3-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]butanoic acid
• EN300-1488945
• 2172047-98-0

• Inchi： 1S/C26H32N2O5/c1-18(16-25(30)31)28-24(29)14-4-2-3-9-15-27-26(32)33-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23H,2-4,9,14-17H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： GUQJPEWJCWAKSC-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCC(NC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid

Research Brief on 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid (CAS: 2172047-98-0)

Recent advances in chemical biology and pharmaceutical research have highlighted the significance of novel synthetic compounds, particularly those with potential therapeutic applications. Among these, 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid (CAS: 2172047-98-0) has emerged as a compound of interest due to its unique structural properties and potential utility in drug development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, characterization, and biological relevance.

The compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, is primarily utilized in peptide synthesis and bioconjugation strategies. Recent studies have explored its role as a versatile building block for the development of peptide-based therapeutics, owing to its stability and compatibility with solid-phase peptide synthesis (SPPS) methodologies. Researchers have successfully employed this compound in the synthesis of complex peptide architectures, demonstrating its efficacy in facilitating controlled amide bond formation and side-chain modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of derivatives incorporating 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid. The study revealed that the compound's hydrophobic Fmoc moiety enhances membrane permeability, making it a promising candidate for improving the bioavailability of peptide drugs. Additionally, its modular design allows for facile incorporation into multifunctional drug delivery systems, as evidenced by its use in targeted cancer therapies.

Further research has explored the compound's applications in bioconjugation, where it serves as a linker for attaching therapeutic payloads to antibodies or nanoparticles. A recent preprint on bioRxiv detailed its use in constructing antibody-drug conjugates (ADCs) with enhanced stability and controlled release profiles. The study highlighted the compound's ability to maintain payload integrity under physiological conditions while enabling efficient cleavage in target tissues, a critical feature for minimizing off-target effects.

Despite these promising developments, challenges remain in optimizing the compound's synthetic scalability and minimizing potential immunogenicity associated with the Fmoc group. Ongoing research aims to address these limitations through structural modifications and alternative protecting group strategies. For instance, a 2024 patent application disclosed a novel derivative of 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid with reduced aggregation propensity, paving the way for large-scale production.

In conclusion, 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid (CAS: 2172047-98-0) represents a valuable tool in modern pharmaceutical research, with applications spanning peptide synthesis, drug delivery, and bioconjugation. Continued exploration of its properties and derivatives is expected to yield further innovations in therapeutic development, particularly in oncology and targeted therapies. Researchers are encouraged to monitor emerging literature for updates on its preclinical and clinical potential.